2-[2-[3,4,5-Trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one
Description
This compound is a glycosylated furochromenone derivative characterized by a 2,3-dihydrofuro[3,2-g]chromen-7-one core. The structure includes two substituted oxan-2-yl (pyranose) rings linked via a propan-2-yloxy group. Each oxan ring is heavily hydroxylated, with additional hydroxymethyl substituents contributing to its hydrophilicity . The molecular complexity arises from the fusion of a dihydrofuran ring with a chromenone system and multiple glycosidic linkages.
Properties
IUPAC Name |
2-[2-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H34O14/c1-26(2,16-6-11-5-10-3-4-17(28)37-12(10)7-13(11)36-16)40-25-23(34)21(32)19(30)15(39-25)9-35-24-22(33)20(31)18(29)14(8-27)38-24/h3-5,7,14-16,18-25,27,29-34H,6,8-9H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUYDWCKBYROHJQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)O)O)O)O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H34O14 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
570.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-[2-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one is a complex polyphenolic structure that has garnered interest for its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.
Chemical Structure
The compound features multiple hydroxyl groups and sugar moieties, contributing to its potential bioactivity. Its structural complexity suggests various interactions with biological systems.
Biological Activities
Research indicates that this compound exhibits several biological activities:
-
Antioxidant Activity :
- The presence of multiple hydroxyl groups in the structure enhances the compound's ability to scavenge free radicals, thereby providing protective effects against oxidative stress.
-
Prebiotic Effects :
- Studies have shown that this compound stimulates the growth of beneficial gut microbiota such as Lactobacillus and Bifidobacterium, while inhibiting harmful bacteria like Escherichia coli and Salmonella . This prebiotic effect is crucial for maintaining gut health and preventing gastrointestinal diseases.
- Anti-inflammatory Properties :
- Antimicrobial Activity :
The mechanisms underlying the biological activities of this compound are multifaceted:
- Antioxidant Mechanism : The hydroxyl groups can donate electrons to free radicals, neutralizing them and preventing cellular damage.
- Gut Microbiome Modulation : By selectively promoting beneficial bacteria while inhibiting pathogenic strains, the compound supports a healthy microbiome balance.
- Inflammatory Pathway Inhibition : It may modulate signaling pathways involved in inflammation, such as NF-kB and MAPK pathways .
Table 1: Summary of Biological Activities
Case Study Analysis
A study conducted on the prebiotic effects of this compound involved administering it to animal models. Results indicated a significant increase in populations of beneficial gut bacteria and a decrease in pathogenic strains over a four-week period. This study highlights its potential as a dietary supplement for enhancing gut health.
Another research effort focused on its antioxidant properties demonstrated that treatment with the compound reduced oxidative stress markers in rat models subjected to induced oxidative damage. This suggests its application in preventing oxidative stress-related diseases.
Comparison with Similar Compounds
Structural Comparisons
The target compound shares structural motifs with several flavonoid and coumarin derivatives, differing in core frameworks, glycosylation patterns, and substituent groups:
*Inferred from structurally related compounds in .
Key Observations :
- Core Structure : The dihydrofurochromen-7-one core distinguishes the target compound from chromen-2-one, chromen-4-one, and dione derivatives .
- Glycosylation: The target compound and ’s chromen-4-one derivative both feature glycosyl substituents, enhancing water solubility compared to non-glycosylated analogs like the dione in .
- Substituents : Methoxy groups in ’s compound increase lipophilicity, whereas hydroxyl groups in the target compound promote hydrogen bonding and polarity .
Physical and Chemical Properties
- Solubility : Glycosylation in the target compound and ’s derivative improves aqueous solubility relative to methoxylated () or alkylated () analogs .
- Melting Points: Limited data exist, but reports yields (~57%) and melting points for glycoside derivatives after methylation, suggesting that derivatization (e.g., methoxylation) alters crystallinity .
Preparation Methods
Core Structure Synthesis
The 2,3-dihydrofuro[3,2-g]chromen-7-one core is synthesized via cyclization or Diels-Alder reactions. Key steps include:
- Coumarin Precursor : Start with 2,3-dihydrofuro[3,2-g]chromen-7-one, which can be synthesized via cyclization of a coumarin derivative with a furan ring.
- Functionalization : Introduce a hydroxyl group at the 2-position for subsequent glycosylation.
Disaccharide Synthesis
The 3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl disaccharide is synthesized via stepwise glycosylation :
| Step | Reagents/Conditions | Purpose | Reference |
|---|---|---|---|
| 1. Protection | Acetyl, silyl ethers | Protect hydroxyl groups for selective activation | |
| 2. Glycosylation | Trichloroacetimidate donors, NIS/TMSOTf | Form β-linkage between glucose units | |
| 3. Deprotection | NaOMe/MeOH | Remove acetyl groups |
Example :
- Donor : 3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl trichloroacetimidate.
- Acceptor : 3,4,5-Trihydroxy-6-hydroxymethyloxan-2-yl with a free hydroxyl group.
Propan-2-yl Glycoside Formation
The disaccharide is attached to propan-2-yl via ether bond formation :
| Method | Reagents | Conditions | Yield | Reference |
|---|---|---|---|---|
| Mitsunobu Reaction | DIAD, PPh₃, propan-2-ol | Anhydrous THF, 0–25°C | Moderate | |
| Tosylation | TsCl, DMAP | Pyridine, 0°C → RT | Variable |
Example :
- Disaccharide Tosylate reacts with propan-2-ol under basic conditions to form the propan-2-yl glycoside.
Final Coupling to Chromenone
The propan-2-yl glycoside is attached to the chromenone core via alkylation or Mitsunobu coupling :
| Step | Reagents/Conditions | Purpose | Reference |
|---|---|---|---|
| 1. Chromenone Activation | Br₂, PPh₃ | Introduce bromide at 2-position | |
| 2. Ether Formation | K₂CO₃, DMF | Displace bromide with propan-2-yl glycoside |
Key Challenges and Solutions
| Challenge | Solution | Reference |
|---|---|---|
| Stereocontrol | Use trichloroacetimidate donors with NIS/TMSOTf for β-selectivity | |
| Hydroxyl Protection | Sequential acetylation/silylation to enable selective glycosylation | |
| Yield Optimization | Mitsunobu reaction for high-yielding ether formation |
Comparative Analysis of Glycosylation Methods
| Method | Advantages | Limitations | Application |
|---|---|---|---|
| Trichloroacetimidate | High β-selectivity | Sensitive to moisture | Disaccharide synthesis |
| Thioglycoside | Stable, easy storage | Requires toxic promoters (e.g., NBS) | Propan-2-yl glycoside |
| Mitsunobu | Mild conditions | Expensive reagents | Final coupling |
Research Findings
- Patent US7084123B2 demonstrates ethyl carbonate activation for glycosylation, adaptable for propan-2-yl attachment.
- PubChem CID 24871199 highlights ether-linked glycosyl coumarins, supporting chromenone-glycoside coupling strategies.
- Linustatin (MESH:C023022) synthesis involves sequential glycosylation, providing a template for disaccharide assembly.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
